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Compound of Interest

Compound Name: PF-06685249

Cat. No.: B15540997

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PF-06685249 is a potent and orally active allosteric activator of AMP-activated protein kinase

(AMPK) with an EC50 of 12 nM for recombinant AMPK α1β1γ1.[1][2][3] It is a valuable tool for

research in areas such as diabetic nephropathy.[1][2][3] Proper preparation of a stock solution

is critical for accurate and reproducible experimental results. These application notes provide a

detailed protocol for the preparation, storage, and handling of PF-06685249 stock solutions.

Physicochemical Properties
A summary of the key physicochemical properties of PF-06685249 is provided in the table

below.
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Property Value Source

Molecular Weight 345.78 g/mol [1][2][4]

Formula C17H16ClN3O3 [1][2][4]

CAS Number 1467059-70-6 [1][2][4]

Appearance Off-white to gray solid [1][2]

Purity >98% [4]

Solubility and Recommended Solvents
PF-06685249 is soluble in dimethyl sulfoxide (DMSO).[4] For in vitro applications, DMSO is the

recommended solvent. It is important to note that DMSO is hygroscopic and using a fresh,

unopened bottle is advised for optimal solubility.[1][2]

Solvent Maximum Solubility Notes

DMSO 100 mg/mL (289.20 mM)
Ultrasonic assistance may be

required.[1][2]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of PF-06685249.

Materials:

PF-06685249 powder

Anhydrous/reagent-grade Dimethyl Sulfoxide (DMSO), freshly opened

Microcentrifuge tubes

Calibrated micropipettes

Vortex mixer
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Ultrasonic bath (optional)

Analytical balance

Procedure:

Equilibrate Reagents: Allow the PF-06685249 powder and DMSO to reach room temperature

before opening to prevent condensation.

Weigh PF-06685249: Accurately weigh out 3.46 mg of PF-06685249 powder using an

analytical balance and transfer it to a microcentrifuge tube.

Add Solvent: Add 1 mL of fresh DMSO to the microcentrifuge tube containing the PF-
06685249 powder.

Dissolve the Compound:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10

minutes.

Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will prevent degradation from repeated freeze-thaw cycles.[1]

[2][3]

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Stock Solution Preparation Table for Different
Concentrations
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The following table provides the required mass of PF-06685249 to prepare stock solutions of

different concentrations and volumes.

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.346 mg 1.73 mg 3.46 mg

5 mM 1.73 mg 8.65 mg 17.3 mg

10 mM 3.46 mg 17.3 mg 34.6 mg

Storage and Stability
Proper storage is crucial to maintain the activity of the PF-06685249 stock solution.

Powder:

Store at -20°C for up to 3 years.[1][2]

Store at 4°C for up to 2 years.[1][2]

In Solvent (DMSO):

Store at -80°C for up to 6 months.[1][2][3]

Store at -20°C for up to 1 month.[1][2][3]

It is strongly recommended to avoid repeated freeze-thaw cycles.[1][2][3]

Workflow for PF-06685249 Stock Solution
Preparation
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Caption: Workflow for preparing a 10 mM PF-06685249 stock solution.

Signaling Pathway Involving AMPK
PF-06685249 is an allosteric activator of AMPK, a key regulator of cellular energy homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of PF-
06685249 Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15540997/docs#application-notes-and-protocols-
preparation-of-pf-06685249-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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